N'-(1-methyl-4-piperidinylidene)-2-furohydrazide

• IUPAC Name: N-[(1-methylpiperidin-4-ylidene)amino]furan-2-carboxamide
• InChI: InChI=1S/C11H15N3O2/c1-14-6-4-9(5-7-14)12-13-11(15)10-3-2-8-16-10/h2-3,8H,4-7H2,1H3,(H,13,15)
• InChI Key: GLCHZLABBRRSFK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=NNC(=O)C2=CC=CO2)CC1
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

N-(1-methyl-4-piperidinylidene)-2-furohydrazide, commonly known as furosemide, is a loop diuretic drug that is widely used in the treatment of edema and hypertension. Furosemide is a potent diuretic that works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney. This leads to increased excretion of water and electrolytes, resulting in a reduction in blood volume and blood pressure.

Mechanism of Action

Furosemide works by inhibiting the Na+/K+/2Cl- co-transporter in the ascending limb of the loop of Henle in the kidney. This leads to increased excretion of sodium, chloride, and water, resulting in a reduction in blood volume and blood pressure.
Biochemical and physiological effects
Furosemide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the excretion of sodium, chloride, and water, leading to a reduction in blood volume and blood pressure. Furosemide has also been shown to increase the excretion of potassium, calcium, and magnesium, which can lead to electrolyte imbalances. Furosemide has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects in certain medical conditions.

Advantages and Limitations for Lab Experiments

Furosemide has a number of advantages for use in lab experiments. It is a well-characterized drug with known pharmacokinetics and pharmacodynamics. It is also readily available and relatively inexpensive. However, furosemide has some limitations for use in lab experiments. It can cause electrolyte imbalances, which can affect the interpretation of experimental results. It can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on furosemide. One area of research is the development of new formulations of furosemide that can improve its pharmacokinetics and pharmacodynamics. Another area of research is the investigation of the effects of furosemide on the central nervous system, particularly in the treatment of seizures and cerebral edema. Finally, there is a need for more research on the long-term effects of furosemide use, particularly in patients with chronic medical conditions such as heart failure and renal failure.

Synthesis Methods

Furosemide is synthesized by reacting 4-chloro-5-sulfamoylanthranilic acid with 2-amino-4-methylpyridine in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with furfurylamine to yield furosemide.

Scientific Research Applications

Furosemide has been extensively studied for its therapeutic effects in various medical conditions such as congestive heart failure, liver cirrhosis, and renal failure. Furosemide has also been studied for its effects on the central nervous system, particularly in the treatment of seizures and cerebral edema.